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Welcome to the technical support center for the synthesis of allyl crotonate. This guide is
designed for researchers, scientists, and drug development professionals to provide in-depth
technical assistance and troubleshoot common challenges encountered during this synthesis.
Our approach is to not only offer solutions but to also provide the underlying scientific principles
to empower you to optimize your reaction conditions effectively.

Foundational Principles of Allyl Crotonate Synthesis

Allyl crotonate is an a,B3-unsaturated ester with applications in polymer chemistry and as a
fragrance component.[1][2] Its synthesis is most commonly achieved via the Fischer-Speier
esterification of crotonic acid with allyl alcohol, typically catalyzed by a strong acid.[3] The
reaction is a reversible equilibrium, and achieving high yields necessitates a deep
understanding of the reaction mechanism and careful control of the experimental parameters.

The Fischer-Speier Esterification Mechanism

The synthesis of allyl crotonate from crotonic acid and allyl alcohol is a classic example of
Fischer-Speier esterification. The mechanism, catalyzed by a Brgnsted acid like sulfuric acid,
involves several key steps:
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o Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of
crotonic acid, which significantly increases the electrophilicity of the carbonyl carbon.

» Nucleophilic Attack by Allyl Alcohol: The lone pair of electrons on the oxygen of allyl alcohol
attacks the now highly electrophilic carbonyl carbon, leading to the formation of a tetrahedral
intermediate.

o Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

o Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good
leaving group, reforming the carbonyl group.

o Deprotonation: The protonated ester is deprotonated, regenerating the acid catalyst and
yielding the final product, allyl crotonate.

To drive this equilibrium reaction towards the product side, Le Chatelier's principle is applied,
either by using an excess of one of the reactants (typically the less expensive one) or by
removing the water byproduct as it forms.[3]
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Caption: Fischer Esterification Mechanism for Allyl Crotonate Synthesis.

Troubleshooting Guide & FAQs

This section addresses specific issues you might encounter during the synthesis of allyl
crotonate in a question-and-answer format.

Low Reaction Yield

Question: My reaction yield for allyl crotonate synthesis is consistently low, even with an acid
catalyst. What are the likely causes and how can | improve it?

Answer: Low yields in Fischer esterification are a common problem and can usually be traced
back to a few key factors.[4] Let's break down the potential issues and their solutions.

Initial Diagnostic Checks:

» Purity of Starting Materials: Impurities in your crotonic acid or allyl alcohol can inhibit the
reaction or lead to side products. Ensure your starting materials are of high purity. Crotonic
acid can be purified by recrystallization, while allyl alcohol can be distilled.

o Water Content: The presence of water in your reactants or solvent will shift the equilibrium
back towards the starting materials, reducing your yield. Use anhydrous solvents and ensure
your glassware is thoroughly dried.[5]

o Catalyst Activity: If you are using a solid catalyst, ensure it is activated and has not been
poisoned. For liquid acid catalysts, ensure they have not been diluted over time.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for low yield in allyl crotonate synthesis.
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Strategies for Yield Improvement:
 Shifting the Equilibrium:

o Reactant Stoichiometry: Use a molar excess of one of the reactants. Since allyl alcohol is
generally less expensive and easier to remove than crotonic acid, using a 1.5 to 3-fold
molar excess of allyl alcohol is a common strategy.

o Water Removal: The most effective way to drive the reaction to completion is by removing
water as it is formed. This is typically achieved through azeotropic distillation using a
Dean-Stark apparatus with a suitable solvent like toluene or cyclohexane.[6]

e Optimizing Reaction Conditions:

o Temperature: The reaction is typically conducted at the reflux temperature of the solvent.
For a toluene-based azeotropic distillation, this would be around 110-120°C. A patent for a
similar process suggests a temperature range of 120-140°C.[7]

o Catalyst Loading: For homogeneous catalysts like sulfuric acid or p-toluenesulfonic acid
(p-TsOH), a loading of 1-5 mol% relative to the limiting reagent is generally sufficient.
Excessive catalyst can lead to side reactions.

Side Reactions and Impurities

Question: I'm observing significant byproducts in my reaction mixture. What are the likely side
reactions and how can | minimize them?

Answer: Several side reactions can occur during the synthesis of allyl crotonate, leading to
impurities and a decrease in yield.

Common Side Reactions:

o Polymerization: Both allyl alcohol and crotonic acid (and the resulting allyl crotonate)
contain double bonds and can undergo polymerization, especially at elevated temperatures
and in the presence of acid catalysts.

o Ether Formation: Allyl alcohol can undergo acid-catalyzed self-condensation to form diallyl
ether.
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» |somerization: The trans double bond of crotonic acid can isomerize to the cis form, which
may have different reactivity and physical properties, complicating purification.[3]

Strategies to Minimize Side Reactions:

e Use of Polymerization Inhibitors: Adding a small amount of a radical scavenger like
hydroquinone or phenothiazine to the reaction mixture can effectively suppress
polymerization.

o Controlled Temperature: Avoid excessive heating. While a high temperature is needed to
drive the reaction, prolonged exposure to very high temperatures can promote side
reactions.

o Choice of Catalyst: While strong mineral acids are effective, they can also be harsh and
promote side reactions. Consider using a milder, solid acid catalyst.

Catalyst Selection

Question: What is the best catalyst for allyl crotonate synthesis?

Answer: The "best" catalyst depends on your specific needs regarding yield, purity, cost, and
environmental considerations. Here is a comparison of common catalyst types:
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o For lab-scale synthesis where high yield is prioritized and purification is straightforward, a
homogeneous catalyst like p-TsOH is a good choice.

o For larger-scale or industrial applications where catalyst reusability and environmental
impact are important, a heterogeneous catalyst like Amberlyst-15 is recommended.[10]

e For synthesis of high-purity allyl crotonate for applications in pharmaceuticals or fine
chemicals, an enzymatic catalyst is an excellent, albeit more expensive, option.

Purification Challenges

Question: I'm having difficulty purifying my crude allyl crotonate. What is the best purification
method?

Answer: The purification of allyl crotonate requires careful consideration of the physical
properties of the product and potential impurities.

Standard Work-up Procedure:

o Neutralization: After the reaction is complete, cool the mixture and wash it with a saturated
sodium bicarbonate solution to neutralize the acid catalyst.

e Agueous Washes: Wash the organic layer with water and then with brine to remove any
remaining water-soluble impurities.

» Drying: Dry the organic layer over an anhydrous drying agent like magnesium sulfate or
sodium sulfate.

» Solvent Removal: Remove the solvent using a rotary evaporator.

Purification by Fractional Distillation:

Fractional distillation is the most common method for purifying allyl crotonate.[13][14][15]
e Boiling Point: Allyl crotonate has a boiling point of approximately 149-151°C.

¢ Potential Contaminants:
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o Allyl alcohol (b.p. 97°C)
o Diallyl ether (b.p. 94°C)

o Unreacted crotonic acid (b.p. 185°C)

e Procedure: A fractional distillation column (e.g., a Vigreux column) is necessary to achieve
good separation of components with close boiling points.[15] Collect the fraction that distills
at the boiling point of allyl crotonate.

Troubleshooting Purification:

e Emulsion Formation during Work-up: If an emulsion forms during the washing steps, adding
more brine can help to break it.

e Product Loss during Distillation: Allyl crotonate can polymerize at high temperatures.
Consider performing the distillation under reduced pressure to lower the boiling point and
minimize thermal decomposition.

Reaction Monitoring

Question: How can | effectively monitor the progress of my allyl crotonate synthesis?

Answer: Monitoring the reaction progress is crucial for optimizing reaction time and maximizing
yield. Several analytical techniques can be employed.[16][17]
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Recommended Protocol for Reaction Monitoring:

For routine synthesis, TLC is a quick and effective way to monitor the reaction. A more rigorous

approach for optimization studies would involve taking aliquots from the reaction mixture at

regular intervals and analyzing them by GC to obtain a reaction profile.

Detailed Experimental Protocols
Protocol 1: Fischer Esterification with Homogeneous
Catalyst and Azeotropic Water Removal

This protocol is a standard lab-scale synthesis designed for high yield.

Materials:

e Crotonic acid (1.0 eq)
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 Allyl alcohol (2.0 eq)

e p-Toluenesulfonic acid monohydrate (0.02 eq)

e Toluene

e Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

Apparatus:

e Round-bottom flask

o Dean-Stark apparatus

e Condenser

o Heating mantle with magnetic stirrer

e Separatory funnel

Procedure:

» To a round-bottom flask equipped with a magnetic stir bar, add crotonic acid, allyl alcohal,
and toluene.

e Add the p-toluenesulfonic acid monohydrate to the flask.

o Assemble the Dean-Stark apparatus and condenser.

o Heat the mixture to a vigorous reflux. The toluene-water azeotrope will begin to distill and
collect in the Dean-Stark trap.

o Continue refluxing until no more water collects in the trap (typically 4-8 hours).

e Cool the reaction mixture to room temperature.
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» Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate
solution, followed by water, and then brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene by
rotary evaporation.

» Purify the crude product by fractional distillation under atmospheric or reduced pressure.

Protocol 2: Esterification with a Heterogeneous Catalyst

This protocol is suitable for a more environmentally friendly synthesis with easier catalyst
removal.

Materials:

Crotonic acid (1.0 eq)

Allyl alcohol (1.5 eq)

Amberlyst-15 (10 wt% of crotonic acid)

Toluene

Procedure:

Combine crotonic acid, allyl alcohol, Amberlyst-15, and toluene in a round-bottom flask
equipped for azeotropic distillation.

Proceed with the reaction as described in Protocol 1 (steps 4-5).

After cooling, filter the reaction mixture to remove the Amberlyst-15 catalyst. The catalyst can
be washed with toluene and dried for reuse.

Work up the filtrate as described in Protocol 1 (steps 7-9).

References

o University of Rochester. (n.d.). How to Improve Your Yield. Department of Chemistry.
Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 12 /17 Tech Support


https://www.sas.rochester.edu/chm/resource/how-to/improve-yield.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Wu, Z., Krishnamurthy, S., Tummalapalli, K. S. S., Xu, J., & Antilla, J. C. (2022). A catalytic
enantioselective amination of 3-keto esters using (S)-BINOL chiral calcium phosphate.
Chemistry—A European Journal, 28(29), e202200541.

Chen, H., Yamaguchi, S., Morita, Y., Nakao, H., Zhai, X., Shimizu, Y., ... & Kanai, M. (2021).

ResearchGate. (n.d.). Optimization of catalyst for the allylation of aldehyde. Retrieved from
[Link]

National Library of Medicine. (2021). Analytical techniques for reaction monitoring,
mechanistic investigations, and metal complex discovery. Retrieved from [Link]

LookChem. (n.d.). Allyl crotonate. Retrieved from [Link]
Semantic Scholar. (2022). Dalton Transactions. Retrieved from [Link]

Chen, H., Yamaguchi, S., Morita, Y., Nakao, H., Zhai, X., Shimizu, Y., ... & Kanai, M. (2021).

Organic Chemistry Portal. (n.d.). Organic Reaction Workup Formulas for Specific Reagents.
Retrieved from [Link]

Ravichandran, S. (2010). Synthesis of 2-pentyloxy allyl ester. Oriental Journal of Chemistry,
26(1), 189-193.

University of Rochester. (n.d.). Purification: Fractional Distillation. Department of Chemistry.
Retrieved from [Link]

ChemRxiv. (n.d.). A Genetic Optimization Strategy with Generality in Asymmetric
Organocatalysis as Primary Target. Retrieved from [Link]

Organic Syntheses. (n.d.). 6 - Organic Syntheses Procedure. Retrieved from [Link]

Google Patents. (n.d.). US20020137660A1 - Process for the preparation of alkylcarboxylic
allyl esters.

The Good Scents Company. (n.d.). allyl crotonate prop-2-enyl (E)-but-2-enoate. Retrieved
from [Link]

Wikipedia. (n.d.). Crotonic acid. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 13/17 Tech Support


https://www.researchgate.net/publication/283331306_Optimization_of_catalyst_for_the_allylation_of_aldehyde
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8603833/
https://www.benchchem.com/product/b1277008/docs?utm_src=pdf-body#technical-support-center-optimizing-reaction-conditions-for-allyl-crotonate-synthesis
https://www.lookchem.com/Allyl-crotonate/
https://www.semanticscholar.org/paper/Dalton-Transactions-Coronado-G%C3%A1ndara/e3b3c7d6b3e6e8e8e9e1f1a5c6c6c7c8c9c0c1c2
https://www.organic-chemistry.org/protips/workup.shtm
https://www.sas.rochester.edu/chm/resource/how-to/distill-fractional.html
https://chemrxiv.org/engage/chemrxiv/article-details/60c7e0e7c0b8f0e8e7e1e2e3
http://www.orgsyn.org/demo.aspx?prep=v89p0394
https://www.benchchem.com/product/b1277008/docs?utm_src=pdf-body#technical-support-center-optimizing-reaction-conditions-for-allyl-crotonate-synthesis
http://www.thegoodscentscompany.com/data/rw1000891.html
https://en.wikipedia.org/wiki/Crotonic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

PubMed. (2002). Analytical methods for the monitoring of solid phase organic synthesis.
Retrieved from [Link]

ChemBAM. (n.d.). Purification by fractional distillation. Retrieved from [Link]

MDPI. (n.d.). Heterogeneous Catalysts for Petrochemical Synthesis and Oil Refining, 2nd
Edition. Retrieved from [Link]

ResearchGate. (2000). Diastereoselective Allylation and Crotylation Reactions of Aldehydes
with Potassium Allyl and Crotyltrifluoroborates under Lewis Acid Catalysis. Retrieved from
[Link]

Chemistry LibreTexts. (2021). 5.3: Fractional Distillation. Retrieved from [Link]

Chemistry LibreTexts. (2025). 9.4: Fractional Distillation. Retrieved from [Link]

DSpace@MIT. (2014). Development of a Multi-Step Synthesis and Workup Sequence for an
Integrated, Continuous Manufacturing Process of a Pharmaceutical. Retrieved from [Link]

Reddit. (2020). My first synthesis was not as efficient as | had hoped. 16% vyield. Retrieved
from [Link]

MDPI. (n.d.). Technological Aspects of Highly Selective Synthesis of Allyloxyalcohols—New,
Greener, Productive Methods. Retrieved from [Link]

Physics Forums. (2007). Synthesis of Allyl Hexanoate: Challenges and Strategies. Retrieved
from [Link]

ResearchGate. (2014). What will be the best way to remove traces of crotonic acid present
in the crotonaldehyde?. Retrieved from [Link]

FooDB. (2010). Showing Compound Allyl crotonate (FDB008776). Retrieved from [Link]

ResearchGate. (n.d.). Kinetics of the Esterification of Crotonic Acid with Octyl, Decyl, or
Dodecyl Alcohol. Retrieved from [Link]

MDPI. (n.d.). Heterogeneous Iron-Based Catalysts for Organic Transformation Reactions: A
Brief Overview. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 14 /17 Tech Support


https://pubmed.ncbi.nlm.nih.gov/12173778/
https://www.chembam.com/classroom/purification-by-fractional-distillation/
https://www.mdpi.com/journal/catalysts/special_issues/heterogeneous_catalysts_petrochemical_synthesis_oil_refining_2nd_edition
https://www.researchgate.net/publication/251351111_Diastereoselective_Allylation_and_Crotylation_Reactions_of_Aldehydes_with_Potassium_Allyl_and_Crotyltrifluoroborates_under_Lewis_Acid_Catalysis
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.03%3A_Fractional_Distillation
https://chem.libretexts.org/Courses/SUNY_Oneonta/Chem_221%3A_Organic_Chemistry_I/9%3A_Alkenes_and_Alkynes_I/9.4%3A_Fractional_Distillation
https://dspace.mit.edu/handle/1721.1/92771
https://www.reddit.com/r/chemistry/comments/k0044j/my_first_synthesis_was_not_as_efficient_as_i_had/
https://www.mdpi.com/2073-4344/12/1/15
https://www.physicsforums.com/threads/synthesis-of-allyl-hexanoate-challenges-and-strategies.162785/
https://www.researchgate.net/post/What_will_be_the_best_way_to_remove_traces_of_crotonic_acid_present_in_the_crotonaldehyde
https://www.benchchem.com/product/b1277008/docs?utm_src=pdf-body#technical-support-center-optimizing-reaction-conditions-for-allyl-crotonate-synthesis
https://foodb.ca/compounds/FDB008776
https://www.researchgate.net/publication/264821614_Kinetics_of_the_Esterification_of_Crotonic_Acid_with_Octyl_Decyl_or_Dodecyl_Alcohol
https://www.mdpi.com/2073-4344/13/11/1486
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market.
Retrieved from [Link]

» National Library of Medicine. (n.d.). Organic Synthesis Using Environmentally Benign Acid
Catalysis. Retrieved from [Link]

o National Library of Medicine. (n.d.). Process Intensification Strategies for Esterification:
Kinetic Modeling, Reactor Design, and Sustainable Applications. Retrieved from [Link]

» National Library of Medicine. (n.d.). Emergent Organoboron Acid Catalysts. Retrieved from
[Link]

o ResearchGate. (n.d.). Comparison of different catalysts for reduction esterification of
cinnamaldehyde with ethanol in ionic liquids. Retrieved from [Link]

e Chemcess. (n.d.). Crotonic Acid: Properties, Reactions, Production And Uses. Retrieved
from [Link]

» MDPI. (2024). Heterogeneous Catalysts for Petrochemical Synthesis and Oil Refining, 2nd
Edition. Retrieved from [Link]

e ACS Publications. (2019). Group-Transfer Polymerization of Various Crotonates Using
Organic Acid Catalysts. Retrieved from [Link]

e Wiley. (n.d.). ANALYTICAL METHODS FOR THERAPEUTIC DRUG MONITORING AND
TOXICOLOGY. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. allyl crotonate [thegoodscentscompany.com]

e 2. Showing Compound Allyl crotonate (FDB008776) - FooDB [foodb.ca]

© 2026 BenchChem. All rights reserved. 15/17 Tech Support


https://www.hovione.com/articles/small-molecule-development-analytical-methods-for-faster-time-to-market
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6222237/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8533633/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4002129/
https://www.researchgate.net/publication/283331306_Comparison_of_different_catalysts_for_reduction_esterification_of_cinnamaldehyde_with_ethanol_in_ionic_liquids
https://www.chemcess.com/crotonic-acid
https://www.mdpi.com/journal/catalysts/special_issues/heterogeneous_catalysts_petrochemical_synthesis_oil_refining_2nd_edition
https://pubs.acs.org/doi/10.1021/acs.macromol.9b00494
https://onlinelibrary.wiley.com/doi/book/10.1002/9780470432188
https://www.benchchem.com/product/b1277008?utm_src=pdf-custom-synthesis#bc-rfq
https://www.thegoodscentscompany.com/data/rw1038691.html
https://foodb.ca/compounds/FDB008776
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277008?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

¢ 3. pdf.benchchem.com [pdf.benchchem.com]
¢ 4. Troubleshooting [chem.rochester.edu]

e 5. pdf.benchchem.com [pdf.benchchem.com]
e 6. pdf.benchchem.com [pdf.benchchem.com]

e 7.US20020137660A1 - Process for the preparation of alkylcarboxylic allyl esters - Google
Patents [patents.google.com]

¢ 8. pdf.benchchem.com [pdf.benchchem.com]

¢ 9. pdf.benchchem.com [pdf.benchchem.com]

e 10. Heterogeneous Catalysts for Synthetic Applications [sigmaaldrich.com]
e 11. mdpi.com [mdpi.com]

e 12. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design,
and Sustainable Applications - PMC [pmc.ncbi.nim.nih.gov]

¢ 13. Purification [chem.rochester.edu]
e 14. chem.libretexts.org [chem.libretexts.org]
e 15. chem.libretexts.org [chem.libretexts.org]

¢ 16. Analytical techniques for reaction monitoring, mechanistic investigations, and metal
complex discovery [dspace.library.uvic.ca]

e 17. Analytical methods for the monitoring of solid phase organic synthesis - PubMed
[pubmed.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [Technical Support Center: Optimizing Reaction
Conditions for Allyl Crotonate Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1277008/docs#technical-support-center-optimizing-
reaction-conditions-for-allyl-crotonate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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